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Introduction

Black Hole Quencher® 3 (BHQ-3) is a highly efficient dark quencher with a broad absorption
spectrum in the far-red to near-infrared (NIR) range. Its succinimidyl ester (SE) derivative is a
valuable tool for the covalent labeling of primary aliphatic amines in a variety of biomolecules,
including proteins, peptides, and amine-modified oligonucleotides. The resulting amide bond is
stable, making BHQ-3 SE an ideal reagent for constructing fluorescent probes for various
applications, most notably in Forster Resonance Energy Transfer (FRET)-based assays.[1][2]

The principle of amine-reactive labeling with BHQ-3 succinimidyl ester lies in the reaction
between the ester and a non-protonated primary amine. This nucleophilic attack results in the
formation of a stable amide bond and the release of N-hydroxysuccinimide (NHS). The reaction
is pH-dependent, with optimal labeling achieved in a slightly basic buffer (pH 8.3-8.5) to ensure
the amine group is sufficiently nucleophilic.[3][4]

BHQ-3 labeled biomolecules are instrumental in the development of probes for quantitative
real-time PCR (qPCR), in situ hybridization, and enzyme activity assays.[1][2] As a dark
quencher, BHQ-3 absorbs the energy from an excited fluorophore and dissipates it as heat,
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without any native fluorescence.[1] This property significantly reduces background fluorescence

and enhances the signal-to-noise ratio in FRET applications.[1][5]

Data Presentation

) inimidyl :

Property Value

Molecular Formula C37H38F6N704P
Molecular Weight 789.71 g/mol
Appearance Dark purple solid

Maximum Absorption (Amax)

672 nm[2][6]

Quenching Range

620-730 nm[1][2][6]

Solubility

DMSO, DMF, Acetonitrile, Methanol

Compatible Fluorophores for FRET with BHQ-3

Fluorophore Excitation Max (nm) Emission Max (nm)
Cy5 ~650 ~670
Quasar® 670 ~647 ~670
Quasar® 705 ~690 ~705
IRDye® 680 ~676 ~694
Alexa Fluor® 647 ~650 ~668

Note: Optimal FRET pairs exhibit significant spectral overlap between the donor fluorophore's

emission spectrum and the acceptor quencher's absorption spectrum.[5][7]

Diagrams
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Mechanism of Amine-Reactive Labeling

R Primary Amine
(BHQ-3 Succinimidyl Ester) (R-NH2)

Nucleophilic Attack
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NHS Leaving Group

BHQ-3 Labeled Molecule N-Hydroxysuccinimide
(Stable Amide Bond) (Byproduct)
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FRET-Based Quenching Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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